Cas no 137102-30-8 ((S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate)

(S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate structure
137102-30-8 structure
Product Name:(S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate
CAS No:137102-30-8
MF:C13H20N2O2
MW:236.310103416443
MDL:MFCD09885895
CID:1039814
PubChem ID:24256545
Update Time:2025-08-05

(S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl (2-amino-1-phenylethyl)carbamate
    • tert-butyl N-[(1S)-2-amino-1-phenylethyl]carbamate
    • Carbamic acid, (2-amino-1-phenylethyl)-, 1,1-dimethylethyl ester, (S)-
    • tert-Butyl [(1S)-2-amino-1-phenylethyl]carbamate
    • BCP16737
    • 6547AA
    • AB54553
    • FCH1627229
    • ST2402890
    • AX8238116
    • (S)-t-Butyl (2-amino-1-phenylethyl)carbamate
    • (S)-TERT-BUTYL 2-AMINO-1-PHENYLETHYLCARBAMATE
    • [(1S)-2-AMINO-1-PHENYLETHYL]-CARBAMIC ACID 1,1
    • DTXSID80640524
    • AS-10432
    • AC-30959
    • W18261
    • SCHEMBL14923573
    • EN300-4350300
    • TERT-BUTYL (S)-(2-AMINO-1-PHENYLETHYL)CARBAMATE
    • 137102-30-8
    • (S)-2-(Boc-amino)-2-phenylethylamine
    • [(1S)-2-AMINO-1-PHENYLETHYL]-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
    • MFCD09885895
    • DB-336395
    • (S)-tert-Butyl(2-amino-1-phenylethyl)carbamate
    • AKOS016006565
    • (S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate
    • MDL: MFCD09885895
    • Inchi: 1S/C13H20N2O2/c1-13(2,3)17-12(16)15-11(9-14)10-7-5-4-6-8-10/h4-8,11H,9,14H2,1-3H3,(H,15,16)/t11-/m1/s1
    • InChI Key: IJALRZPKODHZOR-LLVKDONJSA-N
    • SMILES: O(C(N[C@H](CN)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 236.15200
  • Monoisotopic Mass: 236.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 1.5

Experimental Properties

  • PSA: 67.84000
  • LogP: 3.11580

(S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate Pricemore >>

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(S)-Tert-Butyl (2-amino-1-phenylethyl)carbamate Production Method

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